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Compound of Interest

Compound Name: Tzd18

Cat. No.: B15544380

Essential Safety and Handling Guide for Tzd18

For Research Use Only. Not for human or veterinary use.

This document provides crucial safety and logistical information for handling Tzd18 in a
laboratory setting. Given the limited specific safety data available for Tzd18, a cautious
approach based on established guidelines for handling novel research chemicals is mandatory.
This guide is intended for researchers, scientists, and drug development professionals to foster
a culture of safety and ensure proper handling and disposal.

Understanding the Compound

Tzd18 is identified as a novel peroxisome proliferator-activated receptor (PPAR) alpha/gamma
dual agonist.[1][2][3][4] Its primary application is in research, particularly in studies related to
cancer cell growth and apoptosis. While it is shipped as a non-hazardous chemical under
ambient conditions, the toxicological properties of Tzd18 have not been extensively studied.
Therefore, it must be handled with care, assuming it is potentially hazardous.

Chemical and Physical Properties:

Property Value
Chemical Formula C27H27NOsS
Molecular Weight 477.58 g/mol
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Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against potential exposure. The
following PPE is mandatory when handling Tzd18 in any form (solid or in solution).

PPE Category Item Specifications and Use

Wear two pairs of powder-free

nitrile gloves. Change gloves
Hand Protection Nitrile Gloves immediately if contaminated,

punctured, or torn. Do not

reuse disposable gloves.

Chemical splash goggles are

required at all times to protect
Eye Protection Safety Goggles against splashes and airborne

particles. Standard safety

glasses are not sufficient.

A buttoned, full-sleeved

laboratory coat must be worn.
Body Protection Laboratory Coat Ensure the material is

appropriate for the chemicals

being used in the procedure.

All handling of solid Tzd18 and

preparation of solutions should
Respiratory Protection Fume Hood be conducted in a certified

chemical fume hood to

minimize inhalation exposure.

) Shoes that fully cover the feet
Foot Protection Closed-toe Shoes o
are required in the laboratory.

Operational Plan: Step-by-Step Handling
Procedures

Adherence to a strict operational protocol is essential to minimize risk and ensure experimental
integrity.
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Experimental Workflow for Handling Tzd18:

Click to download full resolution via product page
Caption: Workflow for the safe handling of Tzd18, from preparation to disposal.
Detailed Methodologies:

e Preparation:

[e]

Don Personal Protective Equipment (PPE): Before entering the laboratory, put on a lab
coat, closed-toe shoes, and safety goggles.

o Prepare the Work Area: Ensure the chemical fume hood is operational and the sash is at
the appropriate height. Cover the work surface with absorbent bench paper.

o Weighing: Carefully weigh the required amount of solid Tzd18 in the fume hood. Use a
dedicated spatula and weighing paper.

o Dissolution: In the fume hood, add the appropriate solvent to the solid Tzd18. Cap the
container and mix gently until fully dissolved.

o Experimentation:
o Conduct all experimental procedures involving Tzd18 within the fume hood.

o Avoid generating aerosols.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b15544380?utm_src=pdf-body
https://www.benchchem.com/product/b15544380?utm_src=pdf-body-img
https://www.benchchem.com/product/b15544380?utm_src=pdf-body
https://www.benchchem.com/product/b15544380?utm_src=pdf-body
https://www.benchchem.com/product/b15544380?utm_src=pdf-body
https://www.benchchem.com/product/b15544380?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15544380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

o Keep all containers with Tzd18 clearly labeled and sealed when not in use.

o Post-Experiment:

o Decontaminate all surfaces and equipment that came into contact with Tzd18 using an

appropriate solvent and then a general laboratory cleaner.

o Remove PPE in the correct order to avoid cross-contamination and dispose of it in the

designated waste stream.

o Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan

Proper waste management is critical to prevent environmental contamination and ensure

regulatory compliance. All waste contaminated with Tzd18 must be treated as hazardous

chemical waste.

Waste Type Collection Container Disposal Procedure
Includes contaminated gloves,
] weighing paper, bench paper,
) Labeled, sealed plastic bag or )
Solid Waste ) and any unused solid Tzd18.
container _
Place in a clearly labeled
hazardous waste container.
Includes all solutions
containing Tzd18 and any
Labeled, sealed, and
o ) solvents used for
Liquid Waste compatible solvent waste o ]
, decontamination. Do not mix
container o _
with incompatible waste
streams.
Puncture-resistant sharps Includes needles, syringes,
Sharps Waste

container

and contaminated glassware.

Waste Disposal Protocol:

e Segregation: Collect solid, liquid, and sharps waste in separate, designated containers.
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e Labeling: Clearly label each waste container with "Hazardous Waste," the full chemical name
("Tzd18"), and the approximate concentration and quantity.

o Storage: Store waste containers in a designated, secure, and well-ventilated secondary
containment area away from general laboratory traffic.

» Pickup: Arrange for the disposal of hazardous waste through your institution's Environmental
Health and Safety (EHS) department. Follow all institutional and local regulations for
chemical waste disposal.[5] Never pour chemical waste down the drain.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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